Cas no 1219364-83-6 (2-(aminomethyl)-N,N-dimethylpyridin-3-amine)

• Product Name: 2-(aminomethyl)-N,N-dimethylpyridin-3-amine
• CAS No: 1219364-83-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD18259470
• CID: 4578612
• PubChem ID: 67230706
• Update Time: 2025-09-27

2-(aminomethyl)-N,N-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-N,N-dimethylpyridin-3-amine

• MDL： MFCD18259470
• Inchi： 1S/C8H13N3/c1-11(2)8-4-3-5-10-7(8)6-9/h3-5H,6,9H2,1-2H3
• InChI Key： XQPHBZLBMGDDMS-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC=C1N(C)C

Additional information on 2-(aminomethyl)-N,N-dimethylpyridin-3-amine

Professional Introduction to Compound with CAS No. 1219364-83-6 and Product Name: 2-(aminomethyl)-N,N-dimethylpyridin-3-amine

2-(aminomethyl)-N,N-dimethylpyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1219364-83-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular biology research. The presence of both an aminomethyl group and a dimethylpyridin-3-amine moiety imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The dimethylpyridin-3-amine core of this molecule is particularly noteworthy, as it serves as a versatile scaffold for constructing more complex pharmacophores. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often exhibiting desirable pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The N,N-dimethyl substitution enhances the basicity of the pyridine nitrogen, facilitating interactions with acidic functional groups in biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and efficacy. The aminomethyl group attached to the pyridine ring introduces a reactive site that can be further functionalized through various chemical transformations. This flexibility allows chemists to explore diverse synthetic strategies, including nucleophilic substitution, condensation reactions, and cross-coupling processes, ultimately leading to the creation of structurally diverse derivatives.

One of the most compelling aspects of 2-(aminomethyl)-N,N-dimethylpyridin-3-amine is its potential utility in the synthesis of kinase inhibitors. Kinases are a large family of enzymes that play pivotal roles in cell signaling pathways associated with various diseases, including cancer, inflammatory disorders, and neurological conditions. The pyridine scaffold is frequently incorporated into kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. By leveraging the reactivity of the aminomethyl group, researchers can design molecules that selectively target specific kinases while minimizing off-target effects.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates. Molecular modeling techniques, combined with high-throughput screening methods, have enabled researchers to rapidly evaluate the binding affinity and selectivity of candidate compounds. The structural features of 2-(aminomethyl)-N,N-dimethylpyridin-3-amine, including its rigid pyridine core and reactive amine functionality, make it an attractive starting point for virtual screening campaigns aimed at identifying lead compounds for further optimization.

The compound's potential extends beyond kinase inhibition; it also shows promise in other therapeutic areas. For instance, its ability to form stable complexes with metal ions has been explored in the development of metallodrugs designed to target metal-dependent enzymes or to enhance radiopacity in diagnostic imaging agents. The dimethylpyridin-3-amine moiety's interaction with transition metals such as copper and zinc has been particularly studied for its catalytic properties in biochemical reactions.

In academic research circles, 2-(aminomethyl)-N,N-dimethylpyridin-3-amine has been employed as a building block in the synthesis of more complex heterocyclic systems. Its structural motif allows for facile introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored properties. Such libraries are instrumental in fragment-based drug discovery approaches, where high-throughput screening is used to identify small molecules that bind to biological targets with high affinity.

The compound's synthetic versatility has also been highlighted in studies focusing on green chemistry principles. Researchers have explored solvent-free reactions and catalytic methods to minimize waste and improve efficiency when incorporating 2-(aminomethyl)-N,N-dimethylpyridin-3-amine into larger molecular frameworks. These efforts align with broader trends in pharmaceutical research aimed at reducing environmental impact while maintaining or enhancing product quality.

From a commercial perspective, the demand for high-quality intermediates like 2-(aminomethyl)-N,N-dimethylpyridin-3-amine continues to grow as pharmaceutical companies invest heavily in R&D pipelines for next-generation therapeutics. Suppliers specializing in fine chemicals have positioned this compound as a key offering for researchers working on oncology, immunology, and central nervous system (CNS) disorders. Its availability through established chemical vendors ensures that academic institutions and industrial laboratories alike can access this valuable building block without significant hurdles.

The future prospects for 2-(aminomethyl)-N,N-dimethylpyridin-3-amine are bright, particularly as new methodologies emerge for modifying its core structure. Advances in enzymatic catalysis and flow chemistry promise to expand the synthetic toolbox available to medicinal chemists working with this compound. Additionally, collaborations between academia and industry are likely to yield innovative applications that were previously unexplored.

In conclusion,2-(aminomethyl)-N,N-dimethylpyridin-3-amine (CAS No. 1219364-83-6) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural attributes offer unparalleled opportunities for designing novel therapeutics across multiple disease areas. As research progresses and new technologies become available, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery efforts worldwide.